Cas no 2034234-91-6 (5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide)

5-Bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide is a heterocyclic compound featuring a furan-carboxamide core linked to a substituted pyrazole moiety via an ethyl spacer. Its structure incorporates a bromo substituent on the furan ring and a pyridinyl group on the pyrazole, enhancing its potential as a versatile intermediate in medicinal chemistry and drug discovery. The compound’s distinct molecular architecture suggests utility in targeting specific biological pathways, particularly in kinase inhibition or receptor modulation. Its well-defined synthetic route and purity make it suitable for research applications requiring precise structural modifications. The presence of multiple functional groups allows for further derivatization, supporting the development of novel bioactive molecules.

5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide structure

2034234-91-6 structure

Product Name:5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide

CAS No:2034234-91-6

MF:C₁₆H₁₅BrN₄O₂

MW:375.2199

CID:5347364

Update Time:2025-06-13

5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-bromo-N-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]furan-2-carboxamide
- 5-bromo-N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)furan-2-carboxamide
- 5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide
- Inchi： 1S/C16H15BrN4O2/c1-11-10-13(12-4-6-18-7-5-12)20-21(11)9-8-19-16(22)14-2-3-15(17)23-14/h2-7,10H,8-9H2,1H3,(H,19,22)
- InChI Key： HZPJMVCXUDUEGW-UHFFFAOYSA-N
- SMILES： BrC1=C([H])C([H])=C(C(N([H])C([H])([H])C([H])([H])N2C(C([H])([H])[H])=C([H])C(C3C([H])=C([H])N=C([H])C=3[H])=N2)=O)O1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 406
XLogP3: 2.6
Topological Polar Surface Area: 73

5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6502-6222-2μmol	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	2μmol	$57.0	2023-09-08
Life Chemicals	F6502-6222-5μmol	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	5μmol	$63.0	2023-09-08
Life Chemicals	F6502-6222-10μmol	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	10μmol	$69.0	2023-09-08
Life Chemicals	F6502-6222-20μmol	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	20μmol	$79.0	2023-09-08
Life Chemicals	F6502-6222-1mg	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	1mg	$54.0	2023-09-08
Life Chemicals	F6502-6222-2mg	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	2mg	$59.0	2023-09-08
Life Chemicals	F6502-6222-3mg	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	3mg	$63.0	2023-09-08
Life Chemicals	F6502-6222-4mg	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	4mg	$66.0	2023-09-08
Life Chemicals	F6502-6222-5mg	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	5mg	$69.0	2023-09-08
Life Chemicals	F6502-6222-10mg	5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide	2034234-91-6	10mg	$79.0	2023-09-08

5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide

Comprehensive Overview of 5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide (CAS No. 2034234-91-6)

The compound 5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide (CAS No. 2034234-91-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a furan-2-carboxamide backbone and a pyridin-4-yl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide has surged due to their versatility in drug discovery. The presence of a bromo group enhances its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. This compound is often discussed in forums and publications focusing on medicinal chemistry and small molecule therapeutics, aligning with the growing interest in targeted therapies and precision medicine.

From a synthetic perspective, CAS No. 2034234-91-6 exemplifies the challenges and opportunities in organic synthesis. Its pyrazole and furan rings require precise conditions for optimal yield, making it a subject of interest for process chemistry optimization. Laboratories specializing in high-throughput screening (HTS) often explore such compounds for their potential in lead optimization and hit-to-lead campaigns.

The compound's physicochemical properties, such as solubility and logP, are critical for its bioavailability and drug-likeness. Computational chemists frequently model 5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide to predict its ADME (Absorption, Distribution, Metabolism, Excretion) profile, a key step in modern drug development pipelines. These analyses are often shared in open-access journals and scientific databases, catering to the global research community.

Beyond pharmaceuticals, CAS No. 2034234-91-6 has potential applications in agrochemicals, particularly in the design of pesticides and herbicides. Its structural motifs are similar to those found in commercially successful crop protection agents, sparking interest in its mode of action studies. Environmental scientists also evaluate its biodegradability and ecotoxicity, addressing the rising demand for sustainable chemistry solutions.

In summary, 5-bromo-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide represents a multifaceted compound with broad relevance in life sciences. Its synthesis, properties, and applications continue to inspire innovation across multiple disciplines, making it a noteworthy subject for researchers and industry professionals alike.